Cas no 1429788-48-6 (3-(pyrimidin-2-yl)propanenitrile)

• Product Name: 3-(pyrimidin-2-yl)propanenitrile
• CAS No: 1429788-48-6
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 5999217
• PubChem ID: 116998348
• Update Time: 2024-01-13

3-(pyrimidin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-2-yl)propanenitrile
• 1429788-48-6
• EN300-1848157

• Inchi： 1S/C7H7N3/c8-4-1-3-7-9-5-2-6-10-7/h2,5-6H,1,3H2
• InChI Key： KKGLGFFKUJESJE-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1CCC#N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds